Cas no 2228193-19-7 (2,2-difluoro-1-(thiophen-3-yl)cyclopropylmethanamine)

• Product Name: 2,2-difluoro-1-(thiophen-3-yl)cyclopropylmethanamine
• CAS No: 2228193-19-7
• MF: C₈H₉F₂NS
• MW: 189.225567579269
• CID: 6138935
• PubChem ID: 165643365
• Update Time: 2025-06-18

2,2-difluoro-1-(thiophen-3-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(thiophen-3-yl)cyclopropylmethanamine
• 2228193-19-7
• EN300-1928599
• [2,2-difluoro-1-(thiophen-3-yl)cyclopropyl]methanamine

• Inchi： 1S/C8H9F2NS/c9-8(10)4-7(8,5-11)6-1-2-12-3-6/h1-3H,4-5,11H2
• InChI Key： CLZADIGBEQJTPX-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1(CN)CC1(F)F

Computed Properties

• Exact Mass: 189.04237679g/mol
• Monoisotopic Mass: 189.04237679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.3Ų

Additional information on 2,2-difluoro-1-(thiophen-3-yl)cyclopropylmethanamine

Introduction to 2,2-difluoro-1-(thiophen-3-yl)cyclopropylmethanamine (CAS No. 2228193-19-7)

2,2-difluoro-1-(thiophen-3-yl)cyclopropylmethanamine, identified by the CAS number 2228193-19-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of a cyclopropyl ring substituted with fluorine atoms and a thiophene moiety, which together contribute to its unique chemical properties and potential biological activities. The structural features of this molecule make it a promising candidate for further investigation in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

The fluorine atoms at the 2-position of the cyclopropyl ring play a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the compound. Fluorine substitution is a well-established strategy in medicinal chemistry, often employed to enhance metabolic stability, improve binding affinity to biological targets, and prolong the half-life of pharmaceuticals. In the case of 2,2-difluoro-1-(thiophen-3-yl)cyclopropylmethanamine, the electron-withdrawing nature of fluorine atoms can influence the electronic distribution within the molecule, potentially affecting its reactivity and interaction with biological systems.

The thiophen-3-yl group attached to the cyclopropyl ring introduces a sulfur-containing heterocycle, which is known for its ability to engage in various non-covalent interactions with biological targets. Thiophenes are widely recognized for their presence in numerous bioactive natural products and synthetic drugs, exhibiting diverse pharmacological effects ranging from antimicrobial to antitumor activities. The incorporation of a thiophene ring into 2,2-difluoro-1-(thiophen-3-yl)cyclopropylmethanamine suggests that this compound may possess unique scaffolding properties conducive to drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential binding modes of this compound with biological targets. Studies indicate that the structural motif of 2,2-difluoro-1-(thiophen-3-yl)cyclopropylmethanamine could interact with enzymes or receptors involved in critical biological pathways. For instance, preliminary virtual screening studies have suggested that this molecule may exhibit inhibitory activity against certain kinases or proteases, which are often implicated in diseases such as cancer and inflammatory disorders.

The synthesis of 2,2-difluoro-1-(thiophen-3-yl)cyclopropylmethanamine presents both challenges and opportunities for synthetic chemists. The cyclopropyl ring requires careful handling due to its strain and reactivity, while the introduction of fluorine atoms demands precise control over reaction conditions to avoid unwanted side products. However, recent methodological developments in fluorination chemistry have provided more efficient and selective routes for incorporating fluorine into complex molecular frameworks. These advancements may facilitate the scalable synthesis of 2,2-difluoro-1-(thiophen-3-yl)cyclopropylmethanamine, enabling further exploration of its pharmacological potential.

In vitro studies have begun to unravel the biological profile of 2,2-difluoro-1-(thiophen-3-yl)cyclopropylmethanamine, revealing intriguing preliminary data on its interaction with model biological systems. Initial assays have shown modest activity against certain bacterial strains, suggesting potential applications in antimicrobial therapy. Additionally, cell-based assays have indicated that this compound may modulate intracellular signaling pathways associated with inflammation and cell proliferation. These findings align with the growing interest in developing small-molecule inhibitors targeting these pathways for therapeutic intervention.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like 2,2-difluoro-1-(thiophen-3-yl)cyclopropylmethanamine. Predictive models trained on large datasets have helped prioritize compounds based on their structural features and predicted bioactivity. This approach has not only expedited hit identification but also provided insights into structure/activity relationships that can guide further optimization efforts. As computational tools continue to evolve, they are expected to play an increasingly pivotal role in guiding experimental design and validating hypotheses about the biological behavior of novel compounds.

The future prospects for 2,2-difluoro-1-(thiophen-3-yl)cyclopropylmethanamine are promising, with ongoing research aimed at elucidating its mechanism of action and optimizing its pharmacological properties. Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory findings into tangible therapeutic benefits. By leveraging interdisciplinary approaches and harnessing cutting-edge technologies, researchers can accelerate the development pipeline for this compound and potentially uncover new treatments for unmet medical needs.

In conclusion,CAS No. 2228193-19-7 represents a fascinating molecule with a unique structural framework that combines fluorinated cyclopropane motifs with a thiophene scaffold. Its potential applications in pharmaceutical development underscore the importance of exploring novel chemical entities like this one. As research progresses,2,2-difluoro-1-(thiophen-3-y)cycloprop ylmethanamine is poised to contribute significantly to our understanding of disease mechanisms and provide new avenues for therapeutic intervention.